Cas no 207926-35-0 (N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide
• CAS No: 207926-35-0
• MF: C₇H₄BrF₃N₂O
• MW: 269.018671035767
• MDL: MFCD00462343
• CID: 1400089
• PubChem ID: 1204332
• Update Time: 2025-07-23

N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide
• N-(5-bromo-pyridin-2-yl)-2,2,2-trifluoro-acetamide
• N-(5-BROMO-2-PYRIDINYL)-2,2,2-TRIFLUORO-ACETAMIDE
• N-(5-bromopyrid-2-yl)-2,2,2-trifluoro-acetamide
• N‐(5‐BROMO‐2‐PYRIDINYL)‐2,2,2‐TRIFLUORO‐ACETAMIDE
• 207926-35-0
• SCHEMBL6543272
• MFCD00462343
• AKOS003791649
• N-(5-bromopyrid-2-yl)-2,2,2-trifluoroacetamide
• DTXSID60360950

• MDL： MFCD00462343
• Inchi： 1S/C7H4BrF3N2O/c8-4-1-2-5(12-3-4)13-6(14)7(9,10)11/h1-3H,(H,12,13,14)
• InChI Key： CXCKTGKKDFYHED-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 267.94600
• Monoisotopic Mass: 267.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.41790

Additional information on N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide

Professional Introduction to N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide (CAS No. 207926-35-0)

N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide, with the CAS number 207926-35-0, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development and synthetic chemistry. The presence of both bromine and trifluoromethyl groups in its molecular structure makes it a versatile intermediate for various chemical transformations.

The compound's structure consists of a pyridine ring substituted with a bromine atom at the 5-position and an amide group linked to a trifluoroacetamide moiety at the 2-position. This specific arrangement imparts distinct reactivity, making it valuable for constructing more complex molecules. In recent years, there has been growing interest in exploring the synthetic utility of such halogenated pyridines in the development of novel pharmaceuticals.

One of the most compelling aspects of N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide is its role as a building block in medicinal chemistry. The trifluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug molecules to enhance metabolic stability, binding affinity, and overall pharmacological activity. For instance, studies have demonstrated that trifluoromethyl-substituted compounds often exhibit improved bioavailability and longer half-lives in vivo.

In academic research, this compound has been utilized in the synthesis of various bioactive molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting specific enzymatic pathways relevant to diseases such as cancer and inflammation. The bromine atom at the 5-position of the pyridine ring serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex organic frameworks.

Recent advancements in computational chemistry have also highlighted the potential of N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide as a scaffold for drug discovery. Molecular modeling studies suggest that derivatives of this compound may interact with biological targets in unique ways, offering opportunities for designing next-generation therapeutics. These studies often focus on optimizing the compound's pharmacokinetic properties while maintaining high affinity for the target receptor.

The pharmaceutical industry has taken notice of these findings, leading to several ongoing clinical trials where derivatives of this compound are being tested for their efficacy in treating various conditions. While N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide itself may not be directly administered to patients, its role as a precursor in drug development underscores its importance. The ability to modify its structure allows chemists to fine-tune its properties, making it an invaluable asset in the quest for new medications.

Synthetic methodologies have also seen significant improvements with the use of this compound. Modern techniques enable more efficient and scalable production processes, reducing costs and increasing availability for research purposes. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis, aligning with global efforts to promote environmentally responsible chemical manufacturing.

The versatility of N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide extends beyond pharmaceutical applications. It has found utility in materials science and agrochemical research, where similar halogenated pyridines contribute to the development of advanced materials and crop protection agents. The trifluoromethyl group's electron-withdrawing nature enhances the reactivity and stability of these materials, making them more effective in their respective fields.

In conclusion, N-(5-bromopyridin-2-yl)-2,2,2-trifluoroacetamide(CAS No. 207926-35-0) represents a cornerstone in modern chemical research. Its unique structural features and broad applicability make it indispensable for scientists working on cutting-edge drug discovery and material innovation. As research continues to uncover new possibilities for this compound and its derivatives, its significance is expected to grow even further.